Cas no 180067-47-4 (Ethanone,1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)-)
180067-47-4 structure
Product Name:Ethanone,1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)-
CAS No:180067-47-4
MF:C11H12O
MW:160.212383270264
CID:113348
PubChem ID:15274684
Update Time:2025-04-18
Ethanone,1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)-
- Ethanone, 1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]octyl)- (9CI)
- 1-(2-methylcuban-1-yl)ethanone
- 180067-47-4
-
- Inchi: 1S/C11H12O/c1-3(12)11-8-5-4-6(8)10(11,2)7(4)9(5)11/h4-9H,1-2H3
- InChI Key: SNODGDCEQSNWPX-UHFFFAOYSA-N
- SMILES: O=C(C)C12C3C4C5C3C1(C)C5C24
Computed Properties
- Exact Mass: 160.08886
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Ethanone,1-(2-methylpentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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